Cas no 2228469-55-2 (3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane)

• Product Name: 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane
• CAS No: 2228469-55-2
• MF: C₉H₁₅BrS
• MW: 235.18440079689
• CID: 5867427
• PubChem ID: 165793920
• Update Time: 2025-06-29

3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane
• EN300-1920923
• 2228469-55-2

• Inchi： 1S/C9H15BrS/c1-7(6-10)8-4-5-11-9(8,2)3/h8H,1,4-6H2,2-3H3
• InChI Key： KBFKVHUCECPWGZ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1CCSC1(C)C

Computed Properties

• Exact Mass: 234.00778g/mol
• Monoisotopic Mass: 234.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane

Introduction to 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane (CAS No: 2228469-55-2)

3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane, identified by the chemical identifier CAS No: 2228469-55-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This thiolane derivative features a unique structural framework that combines a brominated propenyl group with a dimethylthiolane core, making it a versatile intermediate in synthetic chemistry. The presence of both bromine and sulfur functionalities offers multiple pathways for further chemical modifications, which are highly valuable in the development of novel bioactive molecules.

The compound's structure is particularly noteworthy due to its ability to participate in various types of chemical reactions, including nucleophilic substitution, cross-coupling reactions, and cyclization processes. These reactivities make 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane a valuable building block for constructing more complex molecular architectures. In recent years, there has been growing interest in thiolane derivatives due to their potential applications in medicinal chemistry and materials science.

One of the most compelling aspects of this compound is its utility in the synthesis of pharmacologically active agents. The bromine atom serves as a handle for introducing diverse functional groups via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These transformations are pivotal in the construction of heterocyclic compounds, which are prevalent in many drugs on the market today. For instance, recent studies have demonstrated the use of 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane in the preparation of thiazole derivatives, which exhibit antimicrobial and anti-inflammatory properties.

The dimethylthiolane moiety contributes to the compound's stability while also providing a site for further derivatization. This structural feature has been exploited in the development of novel ligands for metal complexes, which are increasingly being explored for their catalytic and therapeutic potential. In particular, thiolane-based ligands have shown promise in coordinating transition metals such as palladium and copper, facilitating various catalytic cycles that are essential for organic synthesis.

Recent advancements in computational chemistry have also highlighted the importance of 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane as a scaffold for drug discovery. Molecular modeling studies suggest that this compound can be engineered to interact with biological targets through specific binding interactions. For example, modifications to the propenyl group have been shown to enhance binding affinity to certain enzyme families, making it a promising candidate for developing enzyme inhibitors.

In addition to its pharmaceutical applications, 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane has found utility in materials science. Its ability to undergo polymerization reactions under controlled conditions has led to the exploration of thiolane-based polymers with unique mechanical and thermal properties. These materials are being investigated for use in advanced coatings, adhesives, and even biodegradable polymers.

The synthesis of 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination of propene followed by reaction with a suitable thiol source to form the thiolane ring. Optimization of reaction conditions is crucial to achieving high yields and purity, which are essential for downstream applications.

Quality control and analytical characterization of this compound are critical to ensuring its suitability for research and industrial applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide confidence that the compound meets the stringent requirements of modern chemical synthesis.

The future prospects for 3-(3-bromoprop-1-en-2-yl)-2,2-dimethylthiolane are bright, with ongoing research exploring new synthetic methodologies and applications. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals and advanced materials. The combination of its structural versatility and reactivity makes it a cornerstone molecule in contemporary organic chemistry research.